1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(3,4-dichlorophenyl)thiourea

• IUPAC Name: 1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-(3,4-dichlorophenyl)thiourea
• InChI: InChI=1S/C18H16Cl3N3S/c1-10-13(14-8-11(19)2-5-17(14)23-10)6-7-22-18(25)24-12-3-4-15(20)16(21)9-12/h2-5,8-9,23H,6-7H2,1H3,(H2,22,24,25)
• InChI Key: JLWYIKRWDOJNRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)Cl)CCNC(=S)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl3N3S
• Molecular Weight: 412.8 g/mol
• CAS No.: 847389-45-1

Description

1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(3,4-dichlorophenyl)thiourea is a useful research compound. Its molecular formula is C18H16Cl3N3S and its molecular weight is 412.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Thiourea derivatives, including those with chlorophenyl groups, have been synthesized and characterized through various spectroscopic techniques such as IR, 1H, and 13C NMR. These compounds often exhibit distinct structural and vibrational properties, as demonstrated in studies where thiourea derivatives crystallized in specific systems showing trans-cis configurations and significant stretching vibrations indicative of their molecular structure (Yusof et al., 2010).

Catalytic and Reactive Properties

Research has also focused on the catalytic and reactive properties of thiourea derivatives. For example, copper(I) complexes containing thiourea ligands have shown potential as catalysts in oxidation reactions, illustrating the versatility of thiourea compounds in facilitating various chemical transformations (Gunasekaran et al., 2017). Additionally, thioureas have been studied for their role in cycloaddition reactions, offering efficient routes to diverse compounds, which points towards the utility of thiourea derivatives in synthetic organic chemistry (Xie et al., 2019).

Biological and Pharmacological Applications

Beyond their chemical properties, thiourea derivatives have been explored for their biological and pharmacological applications. Some studies have highlighted their potential as enzyme inhibitors and sensors for mercury, underscoring the biomedical relevance of thiourea compounds (Rahman et al., 2021). These findings suggest the possibility of leveraging the unique properties of thiourea derivatives, including those structurally similar to 1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(3,4-dichlorophenyl)thiourea, for diverse scientific and therapeutic applications.